Cas no 2703774-92-7 (2-5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride)

• Product Name: 2-5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride
• CAS No: 2703774-92-7
• MF: C₁₇H₂₁Cl₂N₃O₂
• MW: 370.273542165756
• MDL: MFCD34550774
• CID: 5617113
• PubChem ID: 165944589
• Update Time: 2025-10-30

2-5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703774-92-7
• EN300-30325770
• 2-[5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
• 2-5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

• MDL： MFCD34550774
• Inchi： 1S/C17H19N3O2.2ClH/c1-21-15-5-3-4-12(17(15)22-2)11-6-7-13-14(10-11)20-16(19-13)8-9-18;;/h3-7,10H,8-9,18H2,1-2H3,(H,19,20);2*1H
• InChI Key： VYFUHSSDYXWVCM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=CC=CC=1C1C=CC2=C(C=1)NC(CCN)=N2)OC

Computed Properties

• Exact Mass: 369.1010823g/mol
• Monoisotopic Mass: 369.1010823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

Chemical Compound CAS No. 2703774-92-7: 2-(5-(2,3-Dimethoxyphenyl)-1H-1,3-benzodiazol-2-yl)ethan-1-amine Dihydrochloride

The compound with CAS number 2703774-92-7, known as 2-(5-(2,3-dimethoxyphenyl)-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzodiazole ring system and a substituted ethanamine moiety. The presence of the dimethoxyphenyl group further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of benzodiazole-containing compounds in drug discovery, particularly in the development of anti-cancer agents. The dimethoxyphenyl substituent is known to confer additional electronic and steric effects, which can modulate the compound's interaction with biological targets. This makes CAS No. 2703774-92-7 a promising candidate for exploring novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzodiazole core. This is followed by the introduction of the dimethoxyphenyl group through carefully controlled substitution reactions. The final step involves the formation of the ethanamine moiety and subsequent protonation to yield the dihydrochloride salt. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity.

From a pharmacological perspective, CAS No. 2703774-92-7 has demonstrated remarkable bioactivity in vitro. Preclinical studies have shown that it exhibits potent anti-proliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

In addition to its anti-cancer properties, this compound has also shown potential in other therapeutic areas. For instance, recent research has explored its anti-inflammatory and neuroprotective effects. The dimethoxyphenyl group is believed to contribute to these activities by enhancing the compound's ability to cross cellular membranes and interact with intracellular targets.

From a structural standpoint, the benzodiazole ring system plays a critical role in stabilizing the molecule's conformation and influencing its electronic properties. The nitrogen atoms within the ring system can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. The ethanamine moiety further enhances solubility and bioavailability, making this compound suitable for systemic administration.

The development of CAS No. 2703774-92-7 has been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled precise characterization of the compound's structure and confirmation of its purity. Additionally, computational modeling tools have been employed to predict its pharmacokinetic properties and optimize its design for therapeutic applications.

Looking ahead, further research is needed to fully elucidate the molecular mechanisms underlying the bioactivity of this compound. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield new insights into its therapeutic potential. As our understanding of this compound grows, it is anticipated that CAS No. 2703774-92-7 will play an increasingly important role in advancing drug discovery and development.